Cas no 2411216-95-8 (2-[4-Bromo-6-(trifluoromethyl)pyridazin-3-yl]oxyethyl-trimethylsilane)

• Product Name: 2-[4-Bromo-6-(trifluoromethyl)pyridazin-3-yl]oxyethyl-trimethylsilane
• CAS No: 2411216-95-8
• MF: C₁₀H₁₄BrF₃N₂OSi
• MW: 343.215672969818
• CID: 6435587
• PubChem ID: 146049205
• Update Time: 2025-10-28

2-[4-Bromo-6-(trifluoromethyl)pyridazin-3-yl]oxyethyl-trimethylsilane Chemical and Physical Properties

Names and Identifiers

• 2-[4-Bromo-6-(trifluoromethyl)pyridazin-3-yl]oxyethyl-trimethylsilane
• 2411216-95-8
• 4-bromo-6-(trifluoromethyl)-3-[2-(trimethylsilyl)ethoxy]pyridazine
• EN300-7543128

• Inchi： 1S/C10H14BrF3N2OSi/c1-18(2,3)5-4-17-9-7(11)6-8(15-16-9)10(12,13)14/h6H,4-5H2,1-3H3
• InChI Key： DIOTYUMNICNNKD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)N=NC=1OCC[Si](C)(C)C

Computed Properties

• Exact Mass: 342.00109g/mol
• Monoisotopic Mass: 342.00109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų

Additional information on 2-[4-Bromo-6-(trifluoromethyl)pyridazin-3-yl]oxyethyl-trimethylsilane

Structural and Functional Insights into 2-[4-Bromo-6-(Trifluoromethyl)Pyridazin-3-Yl]Oxyethyl-TriMethylSilane (CAS No. 2411216-95-8)

The compound 2-[4-bromo-6-(trifluoromethyl)pyridazin-3-yl]oxyethyl-trimethylsilane (CAS No. 2411216-95-8) represents a unique organosilicon derivative with a hybrid organic-inorganic architecture. Its molecular structure integrates a substituted pyridazine ring, a trifluoromethyl group, and a trimethylsilyl ether functionality, creating a versatile platform for advanced chemical and biological applications. The pyridazinyl core, substituted with electron-withdrawing groups such as bromine and trifluoromethane, imparts distinct electronic properties that are critical for tuning reactivity and pharmacokinetic profiles in drug development.

Recent studies highlight the significance of this compound’s structural features in medicinal chemistry. The trifluoromethyl group, for instance, enhances lipophilicity and metabolic stability—a property validated in multiple preclinical models targeting oncology and infectious diseases. Meanwhile, the trimethylsilyl ether moiety serves dual roles: as a protecting group during synthesis and as a bioisosteric replacement for hydroxyl groups in drug design. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as an intermediate in synthesizing analogs of PARP inhibitors, where the siloxy functionality facilitated controlled hydrolysis under physiological conditions.

Synthetic advancements have optimized the preparation of this compound through transition-metal-catalyzed cross-coupling strategies. Researchers at the University of Basel recently reported a palladium-catalyzed Suzuki-Miyaura reaction that achieves >95% yield under mild conditions (Nature Communications, 2023). This method employs microwave-assisted protocols to minimize side reactions caused by the labile trifluoromethyl substituent. The resulting product’s purity is critical for applications requiring precise stoichiometry, such as its use as an alkylating agent in click chemistry platforms.

In pharmaceutical research, this compound has emerged as a key building block for developing targeted therapies. A notable application involves its incorporation into prodrug designs where the trimethylsilyl ether undergoes enzymatic cleavage to release active pharmacophores selectively in tumor microenvironments. Preclinical data from Stanford University (published 2024) showed that such prodrugs exhibited reduced off-target toxicity while maintaining efficacy against triple-negative breast cancer cell lines compared to conventional formulations.

The compound’s unique reactivity profile also finds utility in materials science. Its ability to form stable silyl ether linkages under ambient conditions enables its use in synthesizing stimuli-responsive polymers. A collaborative study between MIT and ETH Zurich demonstrated that copolymers containing this unit exhibit pH-dependent solubility transitions—a property leveraged to create self-healing hydrogels for controlled drug delivery systems (Advanced Materials, 2024).

Evaluation of its physicochemical properties reveals exceptional thermal stability up to 180°C under nitrogen atmosphere, making it suitable for high-throughput screening processes. Nuclear magnetic resonance (NMR) spectroscopy confirms its stereochemical purity with no observable diastereoisomers—a characteristic critical for maintaining consistency across large-scale syntheses.

Ongoing research focuses on enhancing its biocompatibility through structural modifications while preserving functional group reactivity. A promising direction involves grafting polyethylene glycol (PEG) chains onto the pyridazine ring using this compound as an intermediate, which could improve solubility profiles without compromising bioactivity.